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Compound Name: Lithium-6

Cat. No.: B098924

A Comparative Analysis of the Neutron Cross-
Section of Lithium-6

For researchers and scientists engaged in fields ranging from nuclear engineering and
materials science to medical physics, understanding the neutron interaction probabilities of
various isotopes is of paramount importance. This guide provides an objective comparison of
the neutron cross-section of Lithium-6 (°Li) with other notable isotopes, supported by
experimental data and detailed methodologies. The significantly large thermal neutron
absorption cross-section of 6Li makes it a crucial material in radiation shielding, tritium
production, and neutron detection.

Quantitative Comparison of Neutron Cross-Sections

The neutron cross-section (o) of a nucleus quantifies the probability of a neutron-nucleus
interaction. It is typically measured in barns (1 barn = 10-2* cm?). The following table
summarizes the thermal neutron absorption cross-sections for Lithium-6 and several other
isotopes of interest. The data is primarily sourced from internationally recognized evaluated
nuclear data libraries such as ENDF/B-VIII.0.[1][2][3]
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Thermal Neutron

Isotope Absorption Cross-Section Primary Reaction
(barns)

Lithium-6 (5Li) 940 + 4[4] (n, Ha

Lithium-7 ("Li) 0.0454 + 0.0030[4][5] (n,y)

Boron-10 (1°B) 3840 + 20 (n, a)’Li

] 680.8 (total fission and

Uranium-235 (23°U) (n,f)and (n, y)
capture)

Gadolinium-157 (157Gd) 254,000 + 1,000(6][7] (n,v)

Hydrogen-1 (*H) 0.3326 £ 0.0007[5] (n,y)

Deuterium-2 (2H) 0.000519 + 0.000007 (n,y)

Carbon-12 (12C) 0.00353 + 0.00004 (n,y)

As the data indicates, °Li possesses a remarkably high thermal neutron absorption cross-
section compared to its heavier isotope ’Li and many other light nuclei.[8] While not as high as
exceptional absorbers like Gadolinium-157, its cross-section is substantial and is accompanied
by a highly favorable reaction pathway that produces energetic charged patrticles (tritium and
an alpha patrticle), making it invaluable for specific applications.[9]

Nuclear Reaction Pathway for Lithium-6

The primary interaction of a thermal neutron with a Lithium-6 nucleus is a neutron capture
event followed by the emission of a triton (3H) and an alpha particle (*He). This (n,t) reaction is
highly exothermic, releasing 4.78 MeV of energy.
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Figure 1: 6Li(n,t)a Nuclear Reaction Pathway
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Figure 1: 6Li(n,t)a Nuclear Reaction Pathway

This reaction is particularly significant as it does not produce gamma radiation directly, which is
a considerable advantage in applications where minimizing gamma background is crucial.[10]
The energetic charged particles produced are readily detectable and deposit their energy over
a short range, a property exploited in neutron detectors and under investigation for neutron
capture therapy.[11]

Experimental Protocols for Neutron Cross-Section
Measurement
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The determination of neutron cross-sections is a complex process that relies on sophisticated
experimental techniques. A generalized workflow for measuring the neutron absorption cross-
section of an isotope like Lithium-6 is outlined below. These experiments often require a
neutron source, a sample of the material being investigated, and a detector system to measure
the neutron flux before and after the sample, or to detect the products of the nuclear reaction.

A common method is the transmission method. In this technique, a beam of neutrons with a
known energy spectrum is directed at a sample of the material. The number of neutrons that
pass through the sample without interacting is measured. By comparing the initial and final
neutron flux, the total neutron cross-section can be calculated.

To determine the absorption cross-section specifically, the detection of reaction products is
often employed. For °Li, this involves detecting the alpha particles and tritons produced from
the (n,t) reaction.
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Figure 2. Generalized Experimental Workflow for Neutron Cross-Section Measurement
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Figure 2: Generalized Experimental Workflow
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Key Steps in a Typical Time-of-Flight (TOF) Measurement:

Neutron Production: A pulsed beam of neutrons is generated. The energy of the neutrons
can be determined by measuring the time it takes for them to travel a known distance (their
"time-of-flight").[12]

Neutron Moderation and Collimation: The neutrons are passed through a moderator to slow
them down to the desired energy range (e.g., thermal energies). A series of collimators and
shielding materials are used to create a well-defined neutron beam.

Sample Interaction: The collimated neutron beam impinges on the target sample containing
the isotope of interest (e.g., a thin foil of °Li-enriched material).[13]

Detection of Reaction Products: Detectors are placed around the sample to detect the
particles produced from the neutron interactions. For °Li(n,t)a, silicon detectors or
scintillators can be used to detect the energetic tritons and alpha particles.[14]

Data Acquisition and Analysis: The signals from the detectors are processed by a data
acquisition system. By counting the number of reaction events and knowing the neutron flux
and the number of nuclei in the sample, the reaction cross-section can be calculated.[15]

The precision of these measurements is critical and is often validated by comparing results to

standard, well-characterized cross-sections, such as that of the °B(n,a) reaction.[14]

Conclusion

Lithium-6 stands out as an isotope with a high thermal neutron absorption cross-section,

making it a material of significant interest in various scientific and technological applications. Its

primary reaction pathway, (n,t)a, is particularly advantageous due to the production of easily

detectable charged particles and the absence of prompt gamma-ray emission. The accurate

measurement of its neutron cross-section, achieved through sophisticated experimental

techniques, underpins its reliable use in nuclear technologies. The comparative data presented

in this guide highlights the unique nuclear properties of Lithium-6 relative to other isotopes,

providing a valuable resource for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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